Cas no 2227685-19-8 (rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid)
rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid
- EN300-1554934
- rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid
- 2227685-19-8
-
- Inchi: 1S/C27H32N2O6/c30-25(29-15-19-14-18(16-34-19)26(31)32)12-2-1-7-13-28-27(33)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,1-2,7,12-17H2,(H,28,33)(H,29,30)(H,31,32)/t18-,19-/m0/s1
- InChI Key: RABLZHZPPKJSAE-OALUTQOASA-N
- SMILES: O1C[C@@H](C(=O)O)C[C@H]1CNC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 709
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 114Ų
rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1554934-1.0g |
rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid |
2227685-19-8 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1554934-50mg |
rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid |
2227685-19-8 | 50mg |
$1866.0 | 2023-09-25 | ||
| Enamine | EN300-1554934-100mg |
rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid |
2227685-19-8 | 100mg |
$1955.0 | 2023-09-25 | ||
| Enamine | EN300-1554934-250mg |
rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid |
2227685-19-8 | 250mg |
$2044.0 | 2023-09-25 | ||
| Enamine | EN300-1554934-500mg |
rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid |
2227685-19-8 | 500mg |
$2132.0 | 2023-09-25 | ||
| Enamine | EN300-1554934-1000mg |
rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid |
2227685-19-8 | 1000mg |
$2221.0 | 2023-09-25 | ||
| Enamine | EN300-1554934-2500mg |
rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid |
2227685-19-8 | 2500mg |
$4355.0 | 2023-09-25 | ||
| Enamine | EN300-1554934-5000mg |
rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid |
2227685-19-8 | 5000mg |
$6441.0 | 2023-09-25 | ||
| Enamine | EN300-1554934-10000mg |
rac-(3R,5R)-5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid |
2227685-19-8 | 10000mg |
$9550.0 | 2023-09-25 |
rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid
Introduction to Rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic Acid (CAS No. 2227685-19-8)
Rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid, identified by its CAS number 2227685-19-8, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, with its intricate structural framework, presents a unique set of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The compound's name is rich in structural detail, highlighting its complex architecture. The presence of a fluoren-9-ylmethoxycarbonyl group and an amide linkage in the side chain suggests potential interactions with biological targets, making it an attractive scaffold for drug design. The oxolane ring further enhances its structural complexity, contributing to its specificity and reactivity in biological systems.
In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides. Peptidomimetics are designed to mimic the bioactivity of peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. Rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid embodies many of the principles that make peptidomimetics so promising.
The fluoren-9-ylmethoxycarbonyl group is a key feature of this compound, providing a hydrophobic anchor that can enhance binding affinity to biological targets. Additionally, the amide linkage introduces a polar region that can interact with charged residues on the target protein. This dual functionality makes the compound well-suited for designing molecules that can selectively bind to specific biological pathways.
Recent studies have demonstrated the potential of this compound in modulating various biological processes. For instance, researchers have explored its interactions with enzymes and receptors involved in inflammation and pain signaling. The oxolane ring's rigid structure helps to stabilize the conformation of the molecule, ensuring optimal binding orientation to biological targets.
The synthesis of Rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group and the formation of the amide linkage are particularly critical steps that require careful optimization.
In terms of applications, this compound has shown promise in preclinical studies as a potential lead for the development of new drugs. Its unique structural features make it a versatile scaffold that can be modified to target different disease pathways. For example, derivatives of this compound have been investigated for their potential in treating neurological disorders by modulating neurotransmitter receptors.
The oxolane ring's presence contributes to the compound's stability and bioavailability, making it an attractive candidate for further development. Additionally, the fluorenylmethoxycarbonyl group enhances solubility and binding affinity, further improving its pharmacological properties. These characteristics make Rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid a compelling candidate for future clinical trials.
As research in chemical biology continues to advance, compounds like Rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid will play an increasingly important role in drug discovery and development. Their complex structures and unique properties offer new opportunities for targeting disease mechanisms that were previously inaccessible with traditional therapeutic agents.
In conclusion, Rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid is a multifaceted compound with significant potential in biomedical research. Its intricate structure and functional groups make it an excellent candidate for designing novel therapeutic agents. As research progresses, this compound is likely to contribute to advancements in drug development and treatment strategies for various diseases.
2227685-19-8 (rac-(3R,5R)-5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)